![molecular formula C7H17N B1294838 N-Methylhexylamine CAS No. 35161-70-7](/img/structure/B1294838.png)
N-Methylhexylamine
Overview
Description
N-Methylhexylamine, also known as N-Hexylmethylamine, is an acyclic secondary amine . It has a linear formula of CH3NH(CH2)5CH3 and a molecular weight of 115.22 .
Synthesis Analysis
This compound can be synthesized through a Ruthenium-catalyzed reaction with styrene . Additionally, a transition metal-catalyzed intermolecular hydroamination of this compound with 2-vinylnaphthalene has been reported .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C7H17N . The structure can be viewed as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
This compound is a flammable liquid . It has a molecular weight of 115.22 . More detailed physical and chemical properties might be found in specific databases or scientific literature.Scientific Research Applications
Catalytic Reactions
N-Methylhexylamine has been studied for its role in catalytic reactions. Sivasankar and Prins (2006) investigated its reactions over Pd/γ-Al2O3 at high temperatures and pressures. They found that this compound can undergo disproportionation to form mixed trialkylamines, as well as hydrogenolysis to produce alkylamines and alkanes. This indicates its potential utility in catalysis and chemical synthesis processes (Sivasankar & Prins, 2006).
Reductive Amination Synthesis
Senthamarai et al. (2018) reported the use of N-Methyl- and N-alkylamines, including this compound, in the synthesis of fine and bulk chemicals through reductive amination. They utilized cobalt oxide nanoparticles as catalysts, highlighting the importance of these amines in industrial and academic research (Senthamarai et al., 2018).
Structure and Conformation Studies
Research by Riddell et al. (1979) on methylated hydroxylamines, which includes compounds like this compound, focused on their structure and conformation. They used electron diffraction studies to understand the molecular conformations, providing insights into the physical chemistry of these molecules (Riddell et al., 1979).
Safety and Hazards
N-Methylhexylamine is classified as a flammable liquid (Category 3), and it’s harmful if swallowed (Acute toxicity, Category 3). It causes severe skin burns and eye damage (Skin corrosion, Category 1B) . Proper safety measures should be taken while handling this chemical, including wearing protective clothing and avoiding ingestion or skin contact .
Biochemical Analysis
Biochemical Properties
N-Methylhexylamine plays a role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been reported to participate in ruthenium-catalyzed reactions with styrene and transition metal-catalyzed intermolecular hydroamination with 2-vinylnaphthalene . These interactions suggest that this compound can act as a substrate or a catalyst in specific biochemical pathways, influencing the activity of enzymes and the formation of reaction products.
Cellular Effects
This compound affects various types of cells and cellular processes. It has been shown to exert vasoconstrictive effects when administered by inhalation to the nasal mucosa, acting as a nasal decongestant . This indicates that this compound can influence cell signaling pathways related to vasoconstriction and potentially impact gene expression and cellular metabolism in the affected tissues.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, its interaction with transition metals in catalyzed reactions suggests that it can form complexes with metal ions, which may alter the activity of enzymes involved in these reactions . Additionally, its vasoconstrictive effects imply that it may interact with receptors or signaling molecules that regulate vascular tone .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that this compound is stable under recommended storage conditions but can react with strong oxidizing agents . Long-term exposure to this compound in in vitro or in vivo studies may reveal additional effects on cellular processes and function.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit beneficial effects such as nasal decongestion, while at high doses, it could potentially cause toxic or adverse effects. The threshold effects and toxicity levels of this compound need to be carefully studied to determine its safe and effective dosage range .
Metabolic Pathways
This compound is involved in metabolic pathways that include interactions with enzymes and cofactors. Its participation in ruthenium-catalyzed and transition metal-catalyzed reactions suggests that it can influence metabolic flux and metabolite levels in these pathways . Understanding the specific enzymes and cofactors involved in its metabolism can provide insights into its biochemical role and potential effects on cellular metabolism.
Transport and Distribution
This compound is transported and distributed within cells and tissues through interactions with transporters and binding proteins. Its vasoconstrictive effects indicate that it can be localized to specific tissues, such as the nasal mucosa, where it exerts its decongestant action . The transport and distribution mechanisms of this compound are crucial for understanding its localization and accumulation in different tissues.
Subcellular Localization
The subcellular localization of this compound can affect its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Understanding its subcellular localization can provide insights into its role in cellular processes and its potential effects on cellular function .
properties
IUPAC Name |
N-methylhexan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N/c1-3-4-5-6-7-8-2/h8H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJINZNWPEQMMBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80188658 | |
Record name | Hexylamine, N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80188658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35161-70-7 | |
Record name | Methylhexylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35161-70-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methylhexylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035161707 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hexylamine, N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80188658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methylhexylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.631 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-METHYLHEXYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L24KKS9ZHC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is N-Methylhexylamine used in analytical chemistry?
A1: this compound serves as a model compound for testing the effectiveness of novel fluorescence derivatization reagents in high-performance liquid chromatography (HPLC). These reagents react with amines to form fluorescent derivatives, enabling their detection at very low concentrations. [, ]
Q2: What are the detection limits of these reagents when used with this compound?
A2: Research has shown that this compound, when reacted with reagents like 4-(5',6'-Dimethoxybenzothiazolyl)benzoyl fluoride (BHBT-COF) and 2-(5',6'-dimethoxybenzothiazolyl)-benzenesulfonyl chloride (BHBT-SOCI), can be detected at extremely low levels. The detection limit for this compound is approximately 30 fmol with BHBT-COF and 300 fmol with BHBT-SOCI using a 20 microliter injection volume. []
Q3: Beyond analytical chemistry, what other applications utilize this compound?
A3: this compound plays a role in synthesizing precursors for materials like Copper Indium Gallium Selenide (CIGS) used in thin-film solar cells. Specifically, it reacts with carbon disulfide to form butyldithiocarbamic acid. This acid then interacts with metal oxides or hydroxides, creating precursors that can be processed into CIGS thin films. []
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